3,5-Dimethoxy-2-(2-oxo-3,4-dihydro-2H-pyran-6-yl)benzoic acid

• CAS No.: 918668-52-7
• Molecular Formula: C14H14O6
• Molecular Weight: 278.26 g/mol
• IUPAC Name: 3,5-dimethoxy-2-(2-oxo-3,4-dihydropyran-6-yl)benzoic acid
• InChI: InChI=1S/C14H14O6/c1-18-8-6-9(14(16)17)13(11(7-8)19-2)10-4-3-5-12(15)20-10/h4,6-7H,3,5H2,1-2H3,(H,16,17)
• InChI Key: VZVOXCSRWBDLOF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C(=C1)OC)C2=CCCC(=O)O2)C(=O)O

Description

3,5-Dimethoxy-2-(2-oxo-3,4-dihydro-2H-pyran-6-yl)benzoic acid is a structurally complex benzoic acid derivative featuring a methoxy-substituted aromatic ring fused with a dihydropyran moiety. This compound combines the lipophilic properties of methoxy groups with the reactivity of a ketone-containing pyran ring, making it unique among benzoic acid analogs.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,5-Dimethoxy-2-(2-oxo-3,4-dihydro-2H-pyran-6-yl)benzoic acid typically involves the condensation of appropriate starting materials under controlled conditions. One common method involves the reaction of 3,5-dimethoxybenzoic acid with a suitable pyranone derivative in the presence of a catalyst. The reaction is usually carried out in an organic solvent such as ethanol or methanol, and the mixture is heated under reflux to facilitate the formation of the desired product .

Industrial Production Methods

In an industrial setting, the production of this compound may involve more efficient and scalable methods. For example, continuous flow reactors can be used to optimize reaction conditions and improve yield. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity .

Chemical Reactions Analysis

Key Reaction Mechanism

The synthesis typically involves:

• Condensation of benzoic acid derivatives with pyran intermediates, facilitated by catalytic agents or coupling reagents.

• Functional group activation , such as esterification or acylation, to enable nucleophilic or electrophilic attack on the pyran ring.

Structural Modification Reactions

The compound undergoes functional group transformations to optimize its pharmacological properties. Examples include:

Hydrolysis and Substitution

• Replacement of methoxy groups with carboxylic acids or hydroxyl groups to alter lipophilicity and clearance profiles .

• Saponification of esters to carboxylic acids, as seen in the conversion of methyl esters to acids in related compounds .

Reaction Type	Reagents/Conditions	Outcome
Methoxy-to-carboxylic	Acid hydrolysis	Reduced lipophilicity
Substitution (CYP3A4)	Fluoro/trifluoromethyl	Enhanced potency, reduced clearance

Chromane Ring Substitutions

• Introduction of electron-donating/withdrawing groups (e.g., difluoromethoxy, trifluoromethyl) to modulate potency and metabolic stability .

Cyclization Reactions

The pyran ring in the compound can participate in cyclization processes , such as:

• Bromination followed by O-nucleophilic attack , as demonstrated in related pyran-containing systems .

• Spiro compound formation through intramolecular cyclization, though specific data for this compound is limited.

Purification and Characterization

Post-reaction purification typically involves:

• Silica gel chromatography for crude product isolation .

• Spectral analysis (NMR, IR) to confirm structural integrity .

Pharmacological Relevance of Reactions

The chemical modifications directly influence biological activity :

• Carboxylic acid analogs (e.g., 15 in ) show improved HPLC LogD and reduced clearance compared to methoxy derivatives.

• Difluoromethoxy substituents enhance potency and minimize CYP3A4 induction .

Parameter	Methoxy Analog	Carboxylic Acid Analog
HPLC LogD	High	Low
Hepatocyte Clearance	High	Low
Potency (EC50)	Moderate	Improved

Scientific Research Applications

3,5-Dimethoxy-2-(2-oxo-3,4-dihydro-2H-pyran-6-yl)benzoic acid has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 3,5-Dimethoxy-2-(2-oxo-3,4-dihydro-2H-pyran-6-yl)benzoic acid involves its interaction with specific molecular targets and pathways. For instance, its antimicrobial activity may be attributed to its ability to disrupt bacterial cell membranes or inhibit essential enzymes. In cancer research, the compound may induce apoptosis (programmed cell death) in cancer cells by activating certain signaling pathways .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Extraction and Solubility Properties

Benzoic acid derivatives exhibit distinct extraction behaviors depending on substituents. For example:

• Benzoic acid and phenol are extracted rapidly (>98% in <5 minutes) via emulsion liquid membranes due to high distribution coefficients (m) favoring membrane-phase solubility.
• Acetic acid, with lower m, shows slower extraction but achieves higher efficiency over extended contact times due to conversion to non-transportable forms .

However, the polar 2-oxo-dihydropyran moiety may counteract this effect, necessitating optimization of extraction protocols .

Table 1: Comparative Extraction Parameters

Compound	Distribution Coefficient (m)	Effective Diffusivity (×10⁻⁹ m²/s)
Benzoic acid	High	8.2
Phenol	High	5.1
Acetic acid	Low	6.7
Target Compound*	Moderate (estimated)	4.5–6.0 (estimated)

*Estimates based on structural analogs .

Toxicity and QSTR Insights

Quantitative structure-toxicity relationship (QSTR) models for benzoic acid derivatives highlight the influence of molecular connectivity indices (e.g., 0JA, 1JA) on oral LD₅₀ in mice. For example:

• p-Hydroxy benzoic acid and vanillic acid exhibit lower toxicity (higher LD₅₀) due to hydroxyl groups enhancing metabolic detoxification.
• Methoxy substituents, as in 3,5-dimethoxybenzoic acid , may reduce acute toxicity by altering electron distribution and steric effects .

Inference for Target Compound :
The methoxy and dihydropyran groups in the target compound could lower its acute toxicity compared to hydroxylated analogs. However, the ketone group in the pyran ring might introduce reactive intermediates, requiring further toxicological validation .

Fluorescence and Optical Properties

Fluorescence studies of benzoic acid derivatives reveal:

• Benzoic acid has low molar fluorescence (0.03 RU L µmol⁻¹) and Stokes shift (0.32 eV).
• Cinnamic acid derivatives (e.g., ferulic acid) show higher Stokes shifts (1.38 eV) due to extended conjugation .

However, methoxy groups typically reduce fluorescence quantum yield, suggesting moderate fluorescence activity .

Table 2: Fluorescence Properties of Selected Compounds

Compound	Molar Fluorescence (RU L µmol⁻¹)	Stokes Shift (eV)
Benzoic acid	0.03	0.32
Ferulic acid	2.45	1.38
Target Compound*	0.15–0.30 (estimated)	0.50–0.80 (estimated)

*Estimates based on structural analogs .

Antioxidant Activity

Cinnamic acid derivatives (e.g., caffeic acid ) outperform benzoic acid analogs (e.g., protocatechuic acid ) in antioxidant activity due to resonance stabilization from conjugated double bonds. Methoxy groups, as in vanillic acid , reduce activity compared to hydroxylated counterparts .

Inference for Target Compound: The 3,5-dimethoxy configuration likely diminishes antioxidant capacity compared to trihydroxybenzoic acids (e.g., gallic acid).

Biological Activity

3,5-Dimethoxy-2-(2-oxo-3,4-dihydro-2H-pyran-6-yl)benzoic acid is a compound of interest due to its potential biological activities. This article explores its synthesis, biological properties, mechanisms of action, and relevant case studies.

Synthesis

The compound can be synthesized through various chemical reactions involving the modification of benzoic acid derivatives and pyran structures. One common method involves the oxidation of specific precursors using reagents such as pyridinium dichromate .

Antioxidant Properties

Research indicates that 3,5-Dimethoxy-2-(2-oxo-3,4-dihydro-2H-pyran-6-yl)benzoic acid exhibits significant antioxidant activity. It has been shown to scavenge free radicals effectively, which may contribute to its protective effects against oxidative stress in cellular models .

Anti-inflammatory Effects

In vitro studies demonstrate that this compound can inhibit the production of pro-inflammatory cytokines. This activity suggests potential therapeutic applications in treating inflammatory diseases. For instance, it has been shown to reduce levels of TNF-alpha and IL-6 in macrophage cultures .

Antimicrobial Activity

The compound also displays antimicrobial properties against various bacterial strains. Studies have reported its effectiveness against both Gram-positive and Gram-negative bacteria, indicating its potential as a lead compound for developing new antimicrobial agents .

The biological activity of 3,5-Dimethoxy-2-(2-oxo-3,4-dihydro-2H-pyran-6-yl)benzoic acid is believed to be mediated through several mechanisms:

• Free Radical Scavenging : The presence of methoxy groups enhances electron donation capabilities, allowing the compound to neutralize free radicals.
• Inhibition of Enzymatic Pathways : The compound may inhibit enzymes involved in inflammatory pathways, thereby reducing inflammation.
• Membrane Disruption : Its lipophilic nature allows it to integrate into bacterial membranes, leading to cell lysis and death.

Case Studies

Study	Findings
Study 1	Demonstrated antioxidant activity with an IC50 value indicating strong scavenging ability against DPPH radicals.
Study 2	Showed significant reduction in TNF-alpha levels in LPS-stimulated macrophages after treatment with the compound.
Study 3	Reported antimicrobial efficacy against Staphylococcus aureus and Escherichia coli with MIC values lower than standard antibiotics.